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Compound of Interest

Compound Name:
3,4-Dichloro-2-

fluorobenzodifluoride

Cat. No.: B1410155 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3,4-Dichlorobenzotrifluoride

Disclaimer: The requested compound, "3,4-Dichloro-2-fluorobenzodifluoride," is not found in

the available chemical literature. The data presented herein corresponds to 3,4-

Dichlorobenzotrifluoride (CAS: 328-84-7), which is the likely intended compound based on

common chemical nomenclature.

This technical guide provides a comprehensive overview of the physicochemical properties of

3,4-Dichlorobenzotrifluoride, tailored for researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, outlines experimental

protocols for property determination, and includes visualizations of relevant chemical

processes.

Chemical Identity and Structure
3,4-Dichlorobenzotrifluoride is a halogenated aromatic compound with the molecular formula

C7H3Cl2F3.[1][2][3][4] It is also known by other names such as 1,2-dichloro-4-

(trifluoromethyl)benzene and 3,4-Dichloro-α,α,α-trifluorotoluene.[1][2][3][4][5]
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Identifier Value

IUPAC Name 1,2-Dichloro-4-(trifluoromethyl)benzene

CAS Number 328-84-7[1][2][3][4]

Molecular Formula C7H3Cl2F3[1][2][3][4]

Molecular Weight 215.00 g/mol [1][2][6]

SMILES C1=CC(=C(C=C1C(F)(F)F)Cl)Cl[1][2][7]

InChI Key
XILPLWOGHPSJBK-UHFFFAOYSA-N[1][2][3]

[4]

Physicochemical Properties
3,4-Dichlorobenzotrifluoride is a colorless liquid with an aromatic odor.[1] It is insoluble in water

but miscible with common organic solvents like ethanol, ether, benzene, and toluene.[8][9]

Tabulated Physical and Chemical Properties
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Property Value Source

Physical State Liquid[1][2][7] Sigma-Aldrich, PubChem

Appearance Colorless, clear liquid[1][5] PubChem, Cole-Parmer

Odor Aromatic[1] PubChem

Melting Point -13 to -12 °C[1][2][7] PubChem, Sigma-Aldrich

Boiling Point 173-174 °C[1][2][7] PubChem, Sigma-Aldrich

Density 1.478 g/mL at 25 °C[1][2][7] PubChem, Sigma-Aldrich

Vapor Pressure 1.6 mmHg (at 20 °C)[2][7] Sigma-Aldrich

Flash Point 65 °C (closed cup)[1][2][7] PubChem, Sigma-Aldrich

Refractive Index 1.475 (at 20 °C, nD)[1][2][7] PubChem, Sigma-Aldrich

Water Solubility Insoluble[8][9] Google Patents

Solubility
Soluble in petroleum ether and

acetonitrile[1]
PubChem

LogP (Octanol/Water) 4.012 (Calculated) Cheméo

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 3,4-

Dichlorobenzotrifluoride. Infrared (IR) spectroscopy data is available from various sources.

Spectrum Type Source

ATR-IR
Bio-Rad Laboratories, Inc. (Sample from Sigma-

Aldrich)[1]

FTIR
Bio-Rad Laboratories, Inc. (Sample from Sigma-

Aldrich)[1]

Vapor Phase IR Sigma-Aldrich Co. LLC[1]

1H NMR, 13C NMR, MS
Available on platforms like ChemicalBook for

related compounds.[10]
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Experimental Protocols
While specific experimental reports for the determination of every property of 3,4-

Dichlorobenzotrifluoride are not detailed in the search results, standardized methods such as

those from the OECD Guidelines for the Testing of Chemicals are typically employed.

Melting Point Determination (OECD 102)
A standard method for determining the melting point is the capillary method.

Apparatus: A melting point apparatus with a heated block and a thermometer or a digital

temperature sensor.

Procedure:

A small, dry sample of the substance is introduced into a thin-walled capillary tube, sealed

at one end.

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a slow, controlled rate.

The temperature at which the substance is observed to melt is recorded as the melting

point.

Boiling Point Determination (OECD 103)
The boiling point is determined using a dynamic method.

Apparatus: A distillation flask, a condenser, a thermometer, and a heating source.

Procedure:

The liquid is placed in the distillation flask.

The liquid is heated to its boiling point, and the vapor is allowed to condense on the

thermometer.
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The temperature at which the liquid and vapor phases are in equilibrium under a given

pressure is recorded as the boiling point.

Density of Liquids (OECD 109)
Density can be measured using a hydrometer, a pycnometer, or an oscillating densitometer.

Apparatus: A calibrated pycnometer and a constant temperature bath.

Procedure:

The weight of the empty, dry pycnometer is determined.

The pycnometer is filled with the sample liquid and placed in a constant temperature bath

until thermal equilibrium is reached.

The weight of the filled pycnometer is determined.

The density is calculated from the weight of the liquid and the known volume of the

pycnometer.

Synthesis and Manufacturing
3,4-Dichlorobenzotrifluoride is an important intermediate in the synthesis of pharmaceuticals,

pesticides, and dyes.[8][9][11] Several synthetic routes have been established.

Synthesis from 3,4-Dichlorotoluene
One common method involves the chlorination and subsequent fluorination of 3,4-

dichlorotoluene.[1][8] This process avoids the formation of the 2,4-dichloro isomer, leading to a

higher yield of the desired product.[8]

Step 1: Chlorination: 3,4-dichlorotoluene is reacted with chlorine gas at elevated

temperatures (e.g., 120-125 °C) in the presence of a catalyst to produce 3,4-

dichlorobenzotrichloride.[8]

Step 2: Fluorination: The resulting 3,4-dichlorobenzotrichloride is then reacted with a

fluorinating agent, such as anhydrous hydrogen fluoride, to yield 3,4-
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Dichlorobenzotrifluoride.[1]

Synthesis Workflow Diagram

3,4-Dichlorotoluene Chlorination
(Cl2, Catalyst, 120-125°C) 3,4-DichlorobenzotrichlorideStep 1 Fluorination

(Anhydrous HF) 3,4-DichlorobenzotrifluorideStep 2 Purification
(Distillation, Neutralization) Final Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,4-Dichlorobenzotrifluoride.

Applications in Drug Development
The presence of a trifluoromethyl group and chlorine atoms imparts unique electronic and

lipophilic properties to the molecule, making it a valuable building block in medicinal chemistry.

Fluorine-containing compounds often exhibit enhanced metabolic stability, binding affinity, and

bioavailability.[9][12] 3,4-Dichlorobenzotrifluoride serves as a key starting material or

intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and

agrochemicals.[9][11]

Role as a Chemical Intermediate
The reactivity of the aromatic ring allows for further functionalization, such as nitration, to

produce derivatives like 3,4-Dichloro-5-nitrobenzotrifluoride, which are also important

precursors in organic synthesis.[10][13] These intermediates are crucial for constructing more

complex molecular architectures found in modern pharmaceuticals.

Logical Relationship in API Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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